1(3H)-Isobenzofuranone, 6,7-dimethoxy-3-(5,6,7,8-tetrahydro-4-methoxy-6-methyl-1,3-dioxolo(4,5-g)isoquinolin-5-yl)-, N-oxide, (R-(R*,R*))-

Specification

• CAS No.: 1850-90-4
• Molecular Formula: C22H23NO8
• Molecular Weight: 429.4 g/mol
• IUPAC Name: 6,7-dimethoxy-3-[(5R)-4-methoxy-6-methyl-6-oxido-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-3H-2-benzofuran-1-one
• Standard InChI: InChI=1S/C22H23NO8/c1-23(25)8-7-11-9-14-20(30-10-29-14)21(28-4)15(11)17(23)18-12-5-6-13(26-2)19(27-3)16(12)22(24)31-18/h5-6,9,17-18H,7-8,10H2,1-4H3/t17-,18?,23?/m1/s1
• Standard InChI Key: HFGDOEGDRDVXPX-GBFLJEJBSA-N
• Isomeric SMILES: C[N+]1(CCC2=CC3=C(C(=C2[C@@H]1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3)[O-]
• Canonical SMILES: C[N+]1(CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3)[O-]

Introduction

Structural Characteristics and Stereochemical Complexity

Molecular Architecture

The compound’s structure integrates two primary subunits:

• Isobenzofuranone core: A 1(3H)-isobenzofuranone system substituted with methoxy groups at positions 6 and 7.

• Tetrahydroisoquinoline-N-oxide moiety: A 5,6,7,8-tetrahydro-4-methoxy-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl group, oxidized at the nitrogen to form an N-oxide.

The stereochemistry, denoted as (R-(R*,R*)), introduces chirality at multiple centers, necessitating advanced analytical techniques for resolution. The presence of three methoxy groups (-OCH₃) enhances electron density, while the N-oxide group contributes to polarity and potential hydrogen-bonding interactions.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₂₂H₂₃NO₈
Molecular Weight	429.4 g/mol
IUPAC Name	6,7-Dimethoxy-3-[(5R)-4-methoxy-6-methyl-6-oxido-7,8-dihydro-5H-dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-3H-2-benzofuran-1-one
CAS Number	1850-90-4

Synthesis and Reaction Pathways

Multi-Step Synthesis Strategy

The synthesis of this compound involves three critical stages:

• Isobenzofuranone Ring Formation: Cyclization of a substituted phthalic anhydride derivative under acidic conditions yields the 6,7-dimethoxyisobenzofuranone core.

• Tetrahydroisoquinoline Moiety Introduction: A Pictet-Spengler reaction between a phenethylamine derivative and an aldehyde forms the tetrahydroisoquinoline structure, followed by methylation and dioxolane ring closure.

• N-Oxidation: Treatment with hydrogen peroxide or peracids oxidizes the tertiary nitrogen to form the N-oxide group, a step requiring careful control to avoid over-oxidation.

Stereochemical Control

Achieving the (R-(R*,R*)) configuration demands chiral auxiliaries or asymmetric catalysis during key steps. For example, enantioselective hydrogenation or enzymatic resolution may ensure the desired stereochemistry at the tetrahydroisoquinoline junction.

Biological Activities and Hypothesized Mechanisms

Structure-Activity Relationships (SAR)

• Methoxy Substitutions: Electron-donating methoxy groups at positions 6 and 7 stabilize the isobenzofuranone ring and modulate electronic interactions with biological targets.

• N-Oxide Functionality: Increases polarity and metabolic stability, potentially reducing first-pass hepatic clearance compared to tertiary amine analogs.

Analytical Characterization Techniques

Ion Mobility Spectrometry (IMS)

IMS separates ions based on their shape and charge, providing insights into the compound’s gas-phase conformation. Collision cross-section (CCS) measurements can differentiate stereoisomers, aiding in chiral resolution.

Nuclear Magnetic Resonance (NMR)

¹H and ¹³C NMR spectra confirm substituent positions and stereochemistry. Key signals include:

• δ 3.8–4.1 ppm: Methoxy protons (-OCH₃).

• δ 6.5–7.2 ppm: Aromatic protons on the isobenzofuranone core.

Mass Spectrometry (MS)

High-resolution MS (HRMS) verifies the molecular formula ([M+H]⁺ = 430.1452). Fragmentation patterns elucidate the N-oxide and dioxolane groups.

Research Challenges and Future Directions

Synthetic Hurdles

• Stereochemical Purity: Ensuring enantiomeric excess (ee) >98% requires costly chiral catalysts or chromatographic separations.

• N-Oxide Stability: The N-oxide group may undergo reduction under physiological conditions, necessitating prodrug strategies.

Biological Evaluation Gaps

• In Vivo Studies: Pharmacokinetic and toxicity profiles remain uncharacterized.

• Target Identification: Proteomic studies are needed to map interactions with enzymes or receptors.

Computational Modeling Opportunities

Molecular docking and molecular dynamics simulations could predict binding affinities for targets like COX-2 or P-glycoprotein, guiding lead optimization.